Cas no 184002-37-7 (Mandelonitrile rutinoside)

• Product Name: Mandelonitrile rutinoside
• CAS No: 184002-37-7
• MF: C₂₀H₂₇NO₁₀
• MW: 441.429086923599
• CID: 6644008
• PubChem ID: 131751315
• Update Time: 2024-03-02

Mandelonitrile rutinoside Chemical and Physical Properties

Names and Identifiers

• CHEBI:192049
• Mandelonitrile rutinoside
• 2-phenyl-2-[3,4,5-trihydroxy-6-[(3,4,5-trihydroxy-6-methyloxan-2-yl)oxymethyl]oxan-2-yl]oxyacetonitrile

• Inchi： 1S/C20H27NO10/c1-9-13(22)15(24)17(26)19(29-9)28-8-12-14(23)16(25)18(27)20(31-12)30-11(7-21)10-5-3-2-4-6-10/h2-6,9,11-20,22-27H,8H2,1H3
• InChI Key： QSPJUYWAUZTHLP-UHFFFAOYSA-N
• SMILES： O1C(C(C(C(C1COC1C(C(C(C(C)O1)O)O)O)O)O)O)OC(C#N)C1C=CC=CC=1

Computed Properties

• Exact Mass: 441.16349606g/mol
• Monoisotopic Mass: 441.16349606g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 622
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 11
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.2
• Topological Polar Surface Area: 182Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Cyanogenic glycosides